Cas no 5962-96-9 (2,5-Furandione, 3-cyclohexyldihydro-)

• Product Name: 2,5-Furandione, 3-cyclohexyldihydro-
• CAS No: 5962-96-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 337984
• PubChem ID: 12656171
• Update Time: 2025-05-22

2,5-Furandione, 3-cyclohexyldihydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3-cyclohexyldihydro-
• 3-?cyclohexyldihydro-2,?5-?Furandione
• 3-cyclohexyloxolane-2,5-dione
• SCHEMBL700791
• DTXSID30505876
• FT-0733602
• cyclohexyl-succinic anhydride
• 3-Cyclohexyldihydrofuran-2,5-dione
• EN300-800668
• 5962-96-9
• 3-cyclohexyldihydro-2,5-Furandione

• Inchi： 1S/C10H14O3/c11-9-6-8(10(12)13-9)7-4-2-1-3-5-7/h7-8H,1-6H2
• InChI Key： GXCZPOCMZIYNRC-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2,5-Furandione, 3-cyclohexyldihydro-

Recent Advances in the Study of 2,5-Furandione, 3-cyclohexyldihydro- (CAS: 5962-96-9) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Furandione, 3-cyclohexyldihydro- (CAS: 5962-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclic anhydride derivative is being explored for its potential applications in drug development, particularly due to its unique chemical properties and reactivity. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, as well as its potential therapeutic effects in various disease models.

One of the key areas of investigation has been the compound's ability to act as a Michael acceptor, enabling it to form covalent bonds with nucleophilic residues in biological targets. This property has been leveraged in the design of novel enzyme inhibitors, particularly those targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,5-Furandione, 3-cyclohexyldihydro- showed promising activity against cyclooxygenase-2 (COX-2), with improved selectivity profiles compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmacological potential, recent research has explored the compound's utility in bioconjugation chemistry. A team at MIT reported in Nature Chemistry (2024) the development of a new class of protein-modifying reagents based on 2,5-Furandione, 3-cyclohexyldihydro-, which demonstrated superior stability and reactivity compared to existing maleimide-based reagents. This advancement could significantly impact the field of antibody-drug conjugates (ADCs) and targeted drug delivery systems.

The metabolic fate and safety profile of 2,5-Furandione, 3-cyclohexyldihydro- have also been subjects of recent investigation. A comprehensive toxicological study published in Chemical Research in Toxicology (2024) revealed that while the compound shows good metabolic stability in vitro, certain structural modifications could enhance its pharmacokinetic properties. These findings are particularly relevant for the compound's potential transition from research tool to therapeutic candidate.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 2,5-Furandione, 3-cyclohexyldihydro-. A green chemistry approach utilizing biocatalysis was reported in ACS Sustainable Chemistry & Engineering (2023), achieving high yields with reduced environmental impact compared to traditional synthetic methods.

Looking forward, the unique structural features of 2,5-Furandione, 3-cyclohexyldihydro- continue to inspire novel research directions. Current investigations are exploring its potential in materials science applications, particularly in the development of smart biomaterials with responsive properties. The compound's versatility and the growing body of research supporting its various applications suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.